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Compound of Interest

Compound Name: l-Menthyl lactate

Cat. No.: B1212839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known in vitro experimental concentrations

and effects of l-Menthyl lactate, a cooling agent known for its sensory properties. Due to the

limited availability of published in vitro studies specifically on l-Menthyl lactate for effects other

than its cooling action, this document also includes generalized protocols for assessing

potential anti-inflammatory and cytotoxic activities. These protocols are based on standard

methodologies and can be adapted for the investigation of l-Menthyl lactate.

Overview of l-Menthyl Lactate's In Vitro Activity
l-Menthyl lactate is primarily recognized for its cooling sensation, which is mediated through

the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, a well-

established cold and menthol receptor.[1] Its in vitro effects have been quantified in terms of its

ability to activate this ion channel.

Information regarding its specific anti-inflammatory and cytotoxic concentrations in vitro is not

extensively documented in publicly available scientific literature. However, as an ester of l-

menthol and l-lactic acid, its biological activities may be influenced by the properties of its

constituent parts.
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The following table summarizes the key quantitative data found for l-Menthyl lactate in in vitro

experiments.

Cell/System Assay Concentration Effect Reference

Xenopus laevis

oocytes

expressing

TRPM8

Electrophysiolog

y
EC₅₀: 163 µM

Activation of the

TRPM8 channel
[1]

Note: EC₅₀ (Half-maximal effective concentration) is the concentration of a drug that gives half

of the maximal response.

Signaling Pathway and Experimental Workflows
TRPM8 Signaling Pathway
The primary mechanism of action for l-Menthyl lactate's cooling effect is the activation of the

TRPM8 ion channel. Upon binding of l-Menthyl lactate, the channel opens, leading to an influx

of cations (primarily Ca²⁺ and Na⁺), which depolarizes the sensory neuron and signals the

sensation of cold.
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TRPM8 Activation by l-Menthyl Lactate
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General In Vitro Experimental Workflow

Start

Cell Culture
(e.g., HaCaT, Macrophages)

Treatment with
l-Menthyl Lactate
(Dose-Response)

Incubation
(Defined Period)

Perform Assay
(e.g., Cytotoxicity, Anti-inflammatory)

Data Collection
(e.g., Absorbance, Fluorescence)

Data Analysis
(e.g., IC₅₀, Cytokine Levels)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1212839?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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